Cas no 2219369-56-7 (6-Cyclopropyl-1,4-oxazepane hydrochloride)
6-Cyclopropyl-1,4-oxazepane hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 6-Cyclopropyl-1,4-oxazepane hydrochloride
-
- Inchi: 1S/C8H15NO.ClH/c1-2-7(1)8-5-9-3-4-10-6-8;/h7-9H,1-6H2;1H
- InChI Key: SXVCCOKCFGWQKV-UHFFFAOYSA-N
- SMILES: Cl.O1CCNCC(C1)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 112
- Topological Polar Surface Area: 21.3
6-Cyclopropyl-1,4-oxazepane hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1703861-0.05g |
6-cyclopropyl-1,4-oxazepane hydrochloride |
2219369-56-7 | 95% | 0.05g |
$243.0 | 2023-09-20 | |
| Enamine | EN300-1703861-0.1g |
6-cyclopropyl-1,4-oxazepane hydrochloride |
2219369-56-7 | 95% | 0.1g |
$362.0 | 2023-09-20 | |
| Enamine | EN300-1703861-0.25g |
6-cyclopropyl-1,4-oxazepane hydrochloride |
2219369-56-7 | 95% | 0.25g |
$516.0 | 2023-09-20 | |
| Enamine | EN300-1703861-0.5g |
6-cyclopropyl-1,4-oxazepane hydrochloride |
2219369-56-7 | 95% | 0.5g |
$813.0 | 2023-09-20 | |
| Enamine | EN300-1703861-1.0g |
6-cyclopropyl-1,4-oxazepane hydrochloride |
2219369-56-7 | 95% | 1.0g |
$1043.0 | 2023-07-07 | |
| Enamine | EN300-1703861-2.5g |
6-cyclopropyl-1,4-oxazepane hydrochloride |
2219369-56-7 | 95% | 2.5g |
$2043.0 | 2023-09-20 | |
| Enamine | EN300-1703861-5.0g |
6-cyclopropyl-1,4-oxazepane hydrochloride |
2219369-56-7 | 95% | 5.0g |
$3023.0 | 2023-07-07 | |
| Enamine | EN300-1703861-10.0g |
6-cyclopropyl-1,4-oxazepane hydrochloride |
2219369-56-7 | 95% | 10.0g |
$4483.0 | 2023-07-07 | |
| Enamine | EN300-1703861-1g |
6-cyclopropyl-1,4-oxazepane hydrochloride |
2219369-56-7 | 95% | 1g |
$1043.0 | 2023-09-20 | |
| Enamine | EN300-1703861-5g |
6-cyclopropyl-1,4-oxazepane hydrochloride |
2219369-56-7 | 95% | 5g |
$3023.0 | 2023-09-20 |
6-Cyclopropyl-1,4-oxazepane hydrochloride Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
Additional information on 6-Cyclopropyl-1,4-oxazepane hydrochloride
6-Cyclopropyl-1,4-Oxazepane Hydrochloride: A Comprehensive Overview
6-Cyclopropyl-1,4-Oxazepane Hydrochloride (CAS No. 2219369-56-7) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of oxazepane derivatives, which have been extensively studied for their potential applications in drug discovery and development. The oxazepane ring system, a seven-membered ring containing one oxygen and one nitrogen atom, forms the core structure of this compound. The presence of a cyclopropyl group at the 6-position introduces unique steric and electronic properties, making this compound a valuable subject for both academic and industrial research.
Recent advancements in synthetic methodologies have enabled the efficient synthesis of 6-Cyclopropyl-1,4-Oxazepane Hydrochloride. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to construct the oxazepane ring with high precision. The incorporation of the cyclopropyl group has been achieved through either direct alkylation or via intermediate cyclopropane precursors. These synthetic routes not only enhance the yield but also ensure the high purity of the final product, which is crucial for its application in biological studies.
The pharmacological profile of 6-Cyclopropyl-1,4-Oxazepane Hydrochloride has been a focal point of recent investigations. Studies have demonstrated that this compound exhibits potent activity in vitro against various enzyme targets, including kinases and proteases. Its ability to modulate these enzymes suggests potential therapeutic applications in treating conditions such as inflammation, neurodegenerative diseases, and cancer. Furthermore, preclinical studies have highlighted its favorable pharmacokinetic properties, including good bioavailability and low toxicity profiles.
One of the most promising areas of research involving 6-Cyclopropyl-1,4-Oxazepane Hydrochloride is its role as a lead compound in drug design. By leveraging its structural versatility, chemists have generated a series of analogs with enhanced potency and selectivity. These analogs are currently under evaluation for their efficacy in treating diseases with unmet medical needs. For instance, recent studies have explored its potential as an anti-inflammatory agent by targeting specific cytokines involved in chronic inflammatory conditions.
In addition to its therapeutic applications, 6-Cyclopropyl-1,4-Oxazepane Hydrochloride has also found utility in non-biological contexts. Its unique chemical properties make it an attractive candidate for use in materials science and industrial chemistry. For example, researchers have investigated its potential as a building block for advanced polymers and catalysts. The compound's ability to form stable covalent bonds under mild conditions has opened new avenues for its application in green chemistry initiatives.
Looking ahead, the continued exploration of 6-Cyclopropyl-1,4-Oxazepane Hydrochloride is expected to yield further insights into its therapeutic potential and chemical versatility. Collaborative efforts between academia and industry are likely to accelerate the translation of this compound into clinical practice. As research progresses, it is anticipated that novel applications will emerge, solidifying its position as a key player in modern chemical science.
2219369-56-7 (6-Cyclopropyl-1,4-oxazepane hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)